α-Thio-4-[2-(5-ethyl-2-pyridinyl)ethoxy]benzenepropanoic Acid Ethyl Ester Disulfide
α-Thio-4-[2-(5-ethyl-2-pyridinyl)ethoxy]benzenepropanoic Acid Ethyl Ester Disulfide
Brand Name:
Vulcanchem
CAS No.:
1246818-94-9
VCID:
VC0030728
InChI:
InChI=1S/C40H48N2O6S2/c1-5-29-9-15-33(41-27-29)21-23-47-35-17-11-31(12-18-35)25-37(39(43)45-7-3)49-50-38(40(44)46-8-4)26-32-13-19-36(20-14-32)48-24-22-34-16-10-30(6-2)28-42-34/h9-20,27-28,37-38H,5-8,21-26H2,1-4H3
SMILES:
CCC1=CN=C(C=C1)CCOC2=CC=C(C=C2)CC(C(=O)OCC)SSC(CC3=CC=C(C=C3)OCCC4=NC=C(C=C4)CC)C(=O)OCC
Molecular Formula:
C40H48N2O6S2
Molecular Weight:
716.952
α-Thio-4-[2-(5-ethyl-2-pyridinyl)ethoxy]benzenepropanoic Acid Ethyl Ester Disulfide
CAS No.: 1246818-94-9
Reference Standards
VCID: VC0030728
Molecular Formula: C40H48N2O6S2
Molecular Weight: 716.952
![α-Thio-4-[2-(5-ethyl-2-pyridinyl)ethoxy]benzenepropanoic Acid Ethyl Ester Disulfide - 1246818-94-9](/images/no_structure.jpg)
| CAS No. | 1246818-94-9 |
|---|---|
| Product Name | α-Thio-4-[2-(5-ethyl-2-pyridinyl)ethoxy]benzenepropanoic Acid Ethyl Ester Disulfide |
| Molecular Formula | C40H48N2O6S2 |
| Molecular Weight | 716.952 |
| IUPAC Name | ethyl 2-[[1-ethoxy-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-1-oxopropan-2-yl]disulfanyl]-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]propanoate |
| Standard InChI | InChI=1S/C40H48N2O6S2/c1-5-29-9-15-33(41-27-29)21-23-47-35-17-11-31(12-18-35)25-37(39(43)45-7-3)49-50-38(40(44)46-8-4)26-32-13-19-36(20-14-32)48-24-22-34-16-10-30(6-2)28-42-34/h9-20,27-28,37-38H,5-8,21-26H2,1-4H3 |
| Standard InChIKey | XXXWCSPZHMJCDV-UHFFFAOYSA-N |
| SMILES | CCC1=CN=C(C=C1)CCOC2=CC=C(C=C2)CC(C(=O)OCC)SSC(CC3=CC=C(C=C3)OCCC4=NC=C(C=C4)CC)C(=O)OCC |
| Synonyms | α,α’-Dithiobis[4-[2-(5-ethyl-2-pyridinyl)ethoxy]benzenepropanoic Acid Ethyl Ester] |
| PubChem Compound | 71752524 |
| Last Modified | Nov 11 2021 |
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